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Compound of Interest

Compound Name: Indole-d6
Cat. No.: B116641
Get Quote

Indole-d6 is an isotopologue of Indole where six hydrogen atoms on the benzene ring have
been replaced with deuterium, a stable, non-radioactive isotope of hydrogen.[1][2] This
substitution is foundational to its utility in research.

o What is a Stable Isotope? Unlike radioactive isotopes, stable isotopes do not decay and emit
radiation.[3][4] This makes compounds like Indole-d6 exceptionally safe for a wide range of
studies, including those in vulnerable populations, as they pose no risk of radiation exposure.
[3] The primary purpose of the deuterium is to increase the compound's mass, allowing it to
be distinguished from its endogenous, non-labeled counterpart by mass spectrometry
without altering its fundamental chemical behavior in biological systems.[3]

Core Compound Identifiers:

Chemical Name: 2,3,4,5,6,7-Hexadeuterio-1H-indole[5]

CAS Number: 104959-27-5[1][6]

Molecular Formula: CsHDeN[1][6]

Molecular Weight: 123.18 g/mol [1][5][6]
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Hazard Identification and GHS Classification

The toxicological properties of Indole-d6 are not extensively documented independently;
therefore, they are presumed to be identical to those of the parent compound, Indole (CAS:
120-72-9). Indole is classified as a hazardous substance under the Globally Harmonized
System (GHS).[7]

GHS Hazard Classification Summary:
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s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Signal Word:Danger|[7]
Hazard Pictograms:

Application Scientist's Insight: The "Toxic in contact with skin" (H311) classification is of
paramount importance. This is not a compound that can be handled casually. Dermal
absorption is a significant route of exposure, and even small amounts of the solid powder on
the skin can lead to systemic toxicity. The "Causes serious eye damage" (H318) warning
indicates that exposure can lead to irreversible harm, necessitating stringent eye protection.

Physicochemical Properties and Their Safety
Implications

Understanding the physical state and properties of Indole-d6 is critical for anticipating its
behavior and implementing appropriate controls.
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Key Physicochemical Data:

( )

@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

\. J

Risk Assessment and Control Workflow

A systematic approach to safety is non-negotiable. The following workflow illustrates the
decision-making process for safely managing Indole-d6 in a laboratory environment.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Compound Identification and the Significance of
Deuterium Labeling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116641#safety-data-sheet-sds-for-indole-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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